Cas no 178677-04-8 (1H-Indene-1-ethanamine,6-ethoxy-2,3-dihydro-)

• Product Name: 1H-Indene-1-ethanamine,6-ethoxy-2,3-dihydro-
• CAS No: 178677-04-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 112946
• PubChem ID: 21996496
• Update Time: 2025-04-18

1H-Indene-1-ethanamine,6-ethoxy-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-ethanamine,6-ethoxy-2,3-dihydro-
• 1H-Indene-1-ethanamine,6-ethoxy-2,3-dihydro-(9CI)
• SCHEMBL7950308
• 2-(6-ethoxy-2,3-dihydro-1H-inden-1-yl)ethanamine
• 178677-04-8

• Inchi： 1S/C13H19NO/c1-2-15-12-6-5-10-3-4-11(7-8-14)13(10)9-12/h5-6,9,11H,2-4,7-8,14H2,1H3
• InChI Key： BFLISTOFDBAQKR-UHFFFAOYSA-N
• SMILES： C1(CCN)C2=C(C=CC(OCC)=C2)CC1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 35.25